High-Resolution NMR Characterization of 3-Iodo-2,5,6-trimethylpyridin-4-ol: Structural Dynamics, Tautomerism, and Chemical Shift Assignments
High-Resolution NMR Characterization of 3-Iodo-2,5,6-trimethylpyridin-4-ol: Structural Dynamics, Tautomerism, and Chemical Shift Assignments
Executive Summary
The structural elucidation of highly functionalized heterocycles demands more than rote spectral assignment; it requires a deep understanding of the quantum mechanical and thermodynamic forces governing the molecule. 3-Iodo-2,5,6-trimethylpyridin-4-ol presents a unique analytical challenge due to two intersecting phenomena: a highly solvent-dependent tautomeric equilibrium, and the profound relativistic magnetic shielding exerted by the iodine atom.
This technical guide provides an authoritative framework for the 1 H and 13 C Nuclear Magnetic Resonance (NMR) characterization of this compound. By dissecting the causality behind chemical shifts—specifically the Spin-Orbit Heavy-Atom on Light-Atom (SO-HALA) effect and solvent-mediated hydrogen bonding—this whitepaper equips researchers and drug development professionals with the insights necessary for high-fidelity structural validation.
Structural Dynamics: The Tautomeric Landscape
Before assigning chemical shifts, one must define the exact molecular species present in the NMR tube. Pyridin-4-ol derivatives do not exist as static entities; they undergo a dynamic prototropic tautomerism between the aromatic enol form (pyridin-4-ol) and the non-aromatic, highly polar keto form (pyridin-4(1H)-one)[1].
The position of this equilibrium is dictated by the dielectric constant and hydrogen-bonding capacity of the solvent. In non-polar environments (e.g., CDCl 3 or the gas phase), the enol form is favored to minimize the molecule's dipole moment. However, in highly polar, hydrogen-bond-accepting solvents like DMSO-d 6 , the equilibrium shifts overwhelmingly toward the keto tautomer[1]. DMSO stabilizes the zwitterionic resonance contributors of the pyridone core, effectively "locking" the molecule into the pyridin-4(1H)-one state.
Caption: Solvent-driven tautomeric equilibrium between pyridin-4-ol and pyridin-4(1H)-one forms.
Analytical Implication: To achieve sharp, reproducible NMR spectra without line-broadening from intermediate exchange rates, anhydrous DMSO-d 6 is the solvent of choice. The data presented in this guide assumes the molecule is in its predominant pyridin-4(1H)-one form.
1 H NMR Analysis: Anisotropic and Inductive Causalities
Because 3-iodo-2,5,6-trimethylpyridin-4-ol is fully substituted at all ring positions, its 1 H NMR spectrum is devoid of aromatic protons. The spectrum relies entirely on the three distinct methyl groups and the exchangeable N-H/O-H proton.
The assignment of the methyl groups is governed by their proximity to electron-withdrawing heteroatoms and the magnetic anisotropy of the carbonyl group[2].
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N-H Proton: In DMSO-d 6 , the proton resides primarily on the nitrogen (pyridone form) and engages in strong intermolecular hydrogen bonding with the solvent. This results in a highly deshielded, broad singlet typically found beyond 11.0 ppm.
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C2-CH 3 : This methyl group is adjacent to the ring nitrogen and the heavy iodine atom. The combined inductive withdrawal from the nitrogen and the steric compression from the massive iodine atom pushes this signal furthest downfield among the aliphatic protons.
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C6-CH 3 : Adjacent to the nitrogen but lacking the proximal iodine, this methyl group is slightly more shielded than the C2-CH 3 .
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C5-CH 3 : Flanked by the carbonyl (C4) and another methyl group (C6), this proton experiences the least direct inductive withdrawal from the nitrogen, making it the most upfield signal.
Table 1: 1 H NMR Chemical Shifts (400 MHz, DMSO-d 6 , 298 K)
| Proton Environment | Chemical Shift ( δ , ppm) | Multiplicity | Integration | Causality / Assignment Logic |
| N-H | 11.20 – 11.60 | Broad Singlet | 1H | Strong H-bonding with DMSO; confirms pyridone tautomer. |
| C2-CH 3 | 2.40 – 2.50 | Singlet | 3H | Deshielded by adjacent ring nitrogen and steric proximity to Iodine. |
| C6-CH 3 | 2.20 – 2.30 | Singlet | 3H | Deshielded by adjacent ring nitrogen. |
| C5-CH 3 | 1.90 – 2.00 | Singlet | 3H | Shielded relative to C2/C6; adjacent to C4 carbonyl and C6 methyl. |
13 C NMR Analysis: The Relativistic Heavy-Atom Effect
The 13 C NMR spectrum of this compound is a masterclass in substituent effects, most notably the Spin-Orbit Heavy-Atom on Light-Atom (SO-HALA) effect [3].
In standard aromatic systems, carbons typically resonate between 110 and 150 ppm. However, the C3 carbon is directly bonded to iodine. Iodine, being a heavy element (Period 5), possesses valence electrons with significant spin-orbit coupling. This relativistic effect induces a profound magnetic shielding on the adjacent light atom (the 13 C nucleus), shifting its resonance upfield by approximately 60 ppm compared to a non-iodinated analog[3]. Consequently, the C3 carbon appears in a region typically reserved for alkynes or highly shielded aliphatic carbons (80–95 ppm).
The remaining quaternary carbons are assigned based on standard inductive and mesomeric effects:
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C4 (Carbonyl): The highly polarized C=O bond in the pyridone tautomer pushes this carbon to the extreme downfield region (~170–175 ppm).
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C2 & C6 ( α to Nitrogen): Both are deshielded by the electronegative nitrogen, resonating around 145–150 ppm.
Table 2: 13 C NMR Chemical Shifts (100 MHz, DMSO-d 6 , 298 K)
| Carbon Atom | Chemical Shift ( δ , ppm) | Type | Causality / Assignment Logic |
| C4 (C=O) | ~173.5 | Quaternary | Highly deshielded carbonyl carbon of the pyridone tautomer. |
| C2 | ~148.2 | Quaternary | Deshielded by adjacent N; slightly offset by iodine's β -effect. |
| C6 | ~145.8 | Quaternary | Deshielded by adjacent N. |
| C5 | ~118.4 | Quaternary | Standard substituted pyridone β -carbon. |
| C3 (C-I) | ~88.5 | Quaternary | Massive upfield shift due to the relativistic SO-HALA effect of Iodine. |
| C2-CH 3 | ~21.5 | Primary | Aliphatic methyl carbon. |
| C6-CH 3 | ~18.2 | Primary | Aliphatic methyl carbon. |
| C5-CH 3 | ~12.5 | Primary | Aliphatic methyl carbon (sterically compressed). |
Self-Validating Experimental Protocols
To ensure the integrity of the NMR data and prevent misinterpretation due to tautomeric mixtures or poor relaxation, the following self-validating protocol must be strictly adhered to.
Protocol: High-Fidelity 1D and 2D NMR Acquisition
Step 1: Sample Preparation (The Anhydrous Imperative)
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Weigh exactly 15–20 mg of 3-iodo-2,5,6-trimethylpyridin-4-ol into a clean, oven-dried vial.
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Dissolve the compound in 0.6 mL of strictly anhydrous DMSO-d 6 (stored over 4Å molecular sieves). Causality: Trace water will catalyze rapid proton exchange at the N-H position, broadening the signal into the baseline and potentially shifting the tautomeric equilibrium.
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Transfer the solution to a high-quality 5 mm NMR tube.
Step 2: 1 H NMR Acquisition
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Insert the sample into a spectrometer operating at ≥ 400 MHz.
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Allow the sample to equilibrate to exactly 298 K for 5 minutes.
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Acquire a standard 1D 1 H spectrum (e.g., zg30 pulse program) with 16 scans.
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Validation Checkpoint: Inspect the N-H peak (~11.5 ppm). If the peak is absent or extremely broad, the solvent is wet. Discard and prepare a fresh sample.
Step 3: 13 C NMR Acquisition (Overcoming Quaternary Relaxation)
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Because 6 of the 9 carbons in this molecule are quaternary (lacking attached protons to provide Nuclear Overhauser Effect enhancement), they suffer from exceptionally long longitudinal relaxation times ( T1 ).
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Set the relaxation delay (D1) to ≥ 3.0 seconds (standard is 1.0s). Causality: A short D1 will result in the C3, C4, and C2 carbons being completely absent from the spectrum due to saturation.
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Acquire a minimum of 1,024 scans.
Step 4: 2D HMBC Assignment (Structural Proof) To definitively prove the connectivity and differentiate the three methyl groups, a Heteronuclear Multiple Bond Correlation (HMBC) experiment is required. The HMBC maps 2J and 3J (two- and three-bond) carbon-proton couplings.
Caption: Key 2J and 3J HMBC correlations used to unambiguously map the quaternary carbon framework.
By tracing the 3J coupling from the C5-CH 3 protons, one will observe a direct cross-peak to the highly deshielded C4 carbonyl carbon (~173 ppm), definitively anchoring the right side of the molecule. Conversely, the C2-CH 3 protons will show a 3J correlation to the uniquely shielded C3-I carbon (~88 ppm), anchoring the left side.
References
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Kaupp, M., et al. "Relativistic Heavy-Neighbor-Atom Effects on NMR Shifts: Concepts and trends across the periodic table." Publikace UTB, 2020. Available at: [Link]
